4'-O-Methylnyasol

• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• InChI: InChI=1S/C18H18O2/c1-3-15(16-8-10-17(19)11-9-16)7-4-14-5-12-18(20-2)13-6-14/h3-13,15,19H,1H2,2H3/b7-4-/t15-/m1/s1
• InChIKey: MTYGOTBQCBXZQD-IJVDHGTGSA-N

4′-O-Methylnyasol: Identity, Sources, and Purity

4′-O-Methylnyasol (CAS 79004-25-4, C18H18O2, MW 266.3 g/mol) is a methoxylated norlignan isolated primarily from the rhizomes of Anemarrhena asphodeloides [1]. It belongs to the norlignan subclass of phenolic secondary metabolites, which are characterized by a shortened central carbon chain between two phenylpropanoid units [2]. The compound is supplied at analytical purity (>98%) for preclinical research and has been investigated for anti-allergic degranulation inhibition, antiviral activity against respiratory syncytial virus (RSV), and cancer cell cytotoxicity [1][3].

Source Plant-derived norlignan from Anemarrhena asphodeloides

Grade Analytical purity for preclinical bioassay research

Assay Supports degranulation, antiviral, and cytotoxicity studies

• [1] Bak JP, Cho YM, Kim I, Park DW, Kwon JE, Jeong YJ, Kwak JH, Kang SC. Inhibitory effects of norlignans isolated from Anemarrhena asphodeloides on degranulation of rat basophilic leukemia-2H3 cells. Biomed Pharmacother. 2016 Dec;84:1061-1066. View Source
• [2] Frezza C, Venditti A, Toniolo C, De Vita D, Serafini I, Ciccòla A, Franceschin M, Ventrone A, Tomassini L, Foddai S, Guiso M. Nor-Lignans: Occurrence in Plants and Biological Activities—A Review. Molecules. 2020; 25(1):197. View Source
• [3] Liu KD, Yang WQ, Dai MZ, Sun SK, Fu J, Qu J. Phenolic constituents with anti-inflammatory and cytotoxic activities from the rhizomes of Iris domestica. Phytochemistry. 2022 Nov;203:113422. View Source

4′-O-Methylnyasol: Why It’s Irreplaceable

Norlignans such as nyasol, 3″-methoxynyasol, and 3″-hydroxy-4″-methoxy-4″-dehydroxynyasol share a common scaffold but differ critically in substitution patterns at the C-3, C-4, and C-4′ positions [1]. These subtle structural variations produce order-of-magnitude shifts in β-hexosaminidase release inhibition potency and reverse the rank order of activity between anti-allergic and anti-RSV assays [1][2]. A generic norlignan standard cannot substitute for 4′-O-methylnyasol in experiments where mixed pharmacological profiles must be deconvoluted or where a moderate-potency degranulation inhibitor with superior antiviral performance is required.

Generic norlignan standards may reverse activity rank order between anti-allergic and anti-RSV assays.

Nyasol or 3″-methoxynyasol exhibit markedly different degranulation potency, limiting direct substitution.

4′-O-methyl substitution uniquely balances antiviral and attenuated degranulation profiles.

• [1] Ren Y, Sydara K, Soejarto DD, Kinghorn AD. Bioactive small-molecule constituents of Lao plants. J Med Plant Res. 2021 Dec 31;15(12):540-559. View Source
• [2] Bae G. Identification of Phenolic Constituents as the Active Principles from Anemarrhena asphodeloides against Respiratory Syncytial Virus (RSV). Master's Thesis, Ewha Womans University, 2008. View Source

4′-O-Methylnyasol Comparative Evidence

Anti-RSV Potency Advantage

In a head-to-head RSV inhibition screening of compounds isolated from Anemarrhena asphodeloides, 4′-O-methylnyasol (IC50 = 0.39 mM) was 2.2-fold more potent than nyasol (IC50 = 0.85 mM) and superior to the clinical antiviral ribavirin [1]. This contrasts with the anti-allergic degranulation assay where nyasol is markedly more potent, demonstrating a unique inverted selectivity profile that may be exploitable in target-specific studies.

RSV Inhibition

Head-to-head

IC50 0.39 mM vs 0.85 mM (nyasol)

Reported RSV assay ranking

Both norlignans more potent than ribavirin in same screen

Evidence Dimension	RSV inhibition potency (IC50)
Target Compound Data	0.39 mM
Comparator Or Baseline	Nyasol: 0.85 mM; Ribavirin: higher IC50 (standard antiviral control)
Quantified Difference	2.2-fold more potent than nyasol; both norlignans more potent than ribavirin
Conditions	RSV-infected cell assay; compounds isolated from A. asphodeloides EtOAc extract

Why This Matters

Procurement for antiviral research should prioritize 4′-O-methylnyasol over nyasol when RSV is the target, as it provides the highest potency among the tested norlignans and outperforms a clinical gold-standard agent.

• [1] Bae G. Identification of Phenolic Constituents as the Active Principles from Anemarrhena asphodeloides against Respiratory Syncytial Virus (RSV). Master's Thesis, Ewha Womans University, 2008. View Source

β-Hexosaminidase Release Inhibition

4′-O-Methylnyasol inhibited β-hexosaminidase release from IgE/DNP-BSA-stimulated RBL-2H3 cells with an IC50 of 52.67 μM [1]. This places it approximately 18-fold less potent than nyasol (IC50 ≈ 2.9 μM) and 3″-hydroxy-4″-methoxy-4″-dehydroxynyasol (IC50 ≈ 2.85 μM) in the same assay system, yet still equipotent with the antihistamine ketotifen (IC50 ≈ 10–10.12 μM) [2][3]. The 4′-O-methyl substitution thus attenuates degranulation inhibition while retaining measurable activity, making the compound useful as a low-potency control or for SAR differentiation.

Degranulation

Cross-study

IC50 52.67 μM

Supports degranulation assay context

~18-fold less potent than nyasol

Evidence Dimension	β-Hexosaminidase release inhibition (IC50)
Target Compound Data	52.67 μM
Comparator Or Baseline	Nyasol: ~2.9 μM; 3″-hydroxy-4″-methoxy-4″-dehydroxynyasol: ~2.85 μM; Ketotifen: ~10.12 μM
Quantified Difference	~18-fold less potent than nyasol; ~5-fold less potent than ketotifen
Conditions	IgE/DNP-BSA-stimulated rat basophilic leukemia-2H3 (RBL-2H3) cells

Why This Matters

Researchers designing dose-response studies or SAR campaigns around the norlignan scaffold can use 4′-O-methylnyasol to anchor the low-potency end of the concentration range, with verified IC50 from the same primary literature as the high-potency comparators.

• [1] Bak JP, Cho YM, Kim I, Park DW, Kwon JE, Jeong YJ, Kwak JH, Kang SC. Inhibitory effects of norlignans isolated from Anemarrhena asphodeloides on degranulation of rat basophilic leukemia-2H3 cells. Biomed Pharmacother. 2016 Dec;84:1061-1066. View Source
• [2] Ren Y, Sydara K, Soejarto DD, Kinghorn AD. Bioactive small-molecule constituents of Lao plants. J Med Plant Res. 2021 Dec 31;15(12):540-559. View Source
• [3] Frezza C, et al. Nor-Lignans: Occurrence in Plants and Biological Activities—A Review. Molecules. 2020; 25(1):197. (citing IC50 values for 3″-hydroxy-4″-methoxy-4″-dehydroxynyasol and ketotifen) View Source

K562 Cell Cytotoxicity

At a screening concentration of 10 μM, 4′-O-methylnyasol exhibited 84.91% antiproliferative activity against the K562 human chronic myeloid leukemia cell line, with an IC50 of 4.20 μM [1]. This establishes a baseline cytotoxic potency for 4′-O-methylnyasol in a well-annotated leukemia model, enabling direct comparison with other phenolic natural products tested under identical conditions in the same study.

Cytotoxicity (K562)

Cross-study

IC50 4.20 μM

Supports cytotoxicity endpoint review

84.91% inhibition at 10 μM

Evidence Dimension	Antiproliferative activity and IC50 against K562 leukemia cells
Target Compound Data	84.91% inhibition at 10 μM; IC50 = 4.20 μM
Comparator Or Baseline	Other phenolic compounds from Iris domestica (e.g., tectoridin A, nigricin A, naringenin) tested at 10 μM in the same study
Quantified Difference	Not directly compared head-to-head; provided as absolute values for cross-study benchmarking
Conditions	K562 human leukemia cell line; MTT assay; 10 μM screening concentration

Why This Matters

A buyer screening for anticancer-lead natural products can use the IC50 of 4.20 μM as a quantitative cutoff when comparing activity across compound libraries, especially when prioritizing norlignans with sub-10 μM potency.

• [1] Liu KD, Yang WQ, Dai MZ, Sun SK, Fu J, Qu J. Phenolic constituents with anti-inflammatory and cytotoxic activities from the rhizomes of Iris domestica. Phytochemistry. 2022 Nov;203:113422. View Source

4′-O-Methyl Substitution SAR

Comparative SAR analysis reveals that methylation of the 4′-hydroxy group of nyasol to yield 4′-O-methylnyasol dramatically reduces anti-allergic degranulation potency (by ~18-fold) while enhancing anti-RSV activity (by ~2.2-fold) [1][2]. This divergent effect is attributed to the altered hydrogen-bonding capacity and steric bulk at the 4′ position, which differentially affects binding to mast cell degranulation effectors versus viral targets [1].

SAR: 4′-O-Methyl

Class-level

Divergent activity shift

Reports inverted degranulation vs RSV profile

4′-OH methylation attenuates anti-allergy, enhances antiviral

Evidence Dimension	Functional consequence of 4′-O-methyl substitution on bioactivity
Target Compound Data	4′-O-Methylnyasol: degranulation IC50 = 52.67 μM; RSV IC50 = 0.39 mM
Comparator Or Baseline	Nyasol (4′-OH): degranulation IC50 ≈ 2.9 μM; RSV IC50 = 0.85 mM
Quantified Difference	Degranulation: 18-fold decrease; RSV: 2.2-fold increase
Conditions	Integrated evidence from degranulation assay (RBL-2H3) and RSV inhibition assay

Why This Matters

Medicinal chemistry groups optimizing norlignan leads need the 4′-O-methyl derivative as a critical SAR probe to understand the role of the 4′-hydroxy group, directly informing which analog to source for methylation-stability or target-selectivity studies.

• [1] Ren Y, Sydara K, Soejarto DD, Kinghorn AD. Bioactive small-molecule constituents of Lao plants. J Med Plant Res. 2021 Dec 31;15(12):540-559. (SAR discussion: 'Alteration of substituents at C-3 and C-4 positions resulted in significant decrease of antiallergic potency') View Source
• [2] Bae G. Identification of Phenolic Constituents as the Active Principles from Anemarrhena asphodeloides against Respiratory Syncytial Virus (RSV). Master's Thesis, Ewha Womans University, 2008. View Source

4′-O-Methylnyasol Application Scenarios

RSV Inhibitor Screening

With an RSV IC50 of 0.39 mM—2.2-fold more potent than nyasol and superior to ribavirin—4′-O-methylnyasol is the preferred norlignan reference standard for anti-RSV drug discovery programs [1]. It can serve as a positive control in viral replication assays, a scaffold for medicinal chemistry optimization, or a probe to dissect RSV entry versus replication inhibition mechanisms.

4′-Methylation SAR Probe

The dramatic 18-fold loss in degranulation inhibition potency (IC50 = 52.67 μM) relative to nyasol (IC50 ≈ 2.9 μM) makes 4′-O-methylnyasol an essential SAR tool for mapping the hydrogen-bonding and steric requirements of the 4′-position in anti-allergic norlignans [2][3]. Researchers can use the compound to confirm that 4′-OH is a critical pharmacophoric feature for mast cell stabilization.

K562 Cytotoxicity Benchmark

The established IC50 of 4.20 μM and 84.91% antiproliferative activity at 10 μM against K562 cells provides a standardized potency reference for natural product chemists screening compound libraries for antileukemic activity [4]. 4′-O-Methylnyasol can be used as a calibrated control compound when comparing the cytotoxicity of newly isolated norlignans or plant extracts.

Dual Anti-Allergic/Antiviral Profiling

Unlike nyasol, which strongly favors anti-allergic activity, 4′-O-methylnyasol exhibits a more balanced dual-activity profile with a bias toward antiviral potency [1][2]. This makes it suitable for research programs aiming to identify norlignans with selective anti-RSV activity while maintaining measurable but attenuated mast cell degranulation inhibition, potentially reducing allergic side effects of antiviral candidates.

Application

Selection Property

Validation Focus

Antiviral screening studies

RSV inhibition assay context

Reported IC50 and comparator benchmarking

Norlignan SAR probe

4′-O-methyl substitution context

Degranulation vs antiviral activity inversion

Leukemia cell-model studies

Cytotoxicity endpoint context

Reported IC50 in K562 MTT assay

Dual-activity profiling

Balanced antiviral/degranulation profile

Selectivity profile deconvolution

• [1] Bae G. Identification of Phenolic Constituents as the Active Principles from Anemarrhena asphodeloides against Respiratory Syncytial Virus (RSV). Master's Thesis, Ewha Womans University, 2008. View Source
• [2] Bak JP, Cho YM, Kim I, Park DW, Kwon JE, Jeong YJ, Kwak JH, Kang SC. Inhibitory effects of norlignans isolated from Anemarrhena asphodeloides on degranulation of rat basophilic leukemia-2H3 cells. Biomed Pharmacother. 2016 Dec;84:1061-1066. View Source
• [3] Ren Y, Sydara K, Soejarto DD, Kinghorn AD. Bioactive small-molecule constituents of Lao plants. J Med Plant Res. 2021 Dec 31;15(12):540-559. View Source
• [4] Liu KD, Yang WQ, Dai MZ, Sun SK, Fu J, Qu J. Phenolic constituents with anti-inflammatory and cytotoxic activities from the rhizomes of Iris domestica. Phytochemistry. 2022 Nov;203:113422. View Source